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Compound of Interest

Compound Name: Biotin-PEG4-Amide-C6-Azide

Cat. No.: B2396260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling procedures for

Biotin-PEG4-Amide-C6-Azide (CAS No. 1006592-62-6), a heterobifunctional linker widely

utilized in bioconjugation, click chemistry, and the development of Proteolysis Targeting

Chimeras (PROTACs). Given the absence of a comprehensive Safety Data Sheet (SDS) for

this specific compound, this guide synthesizes available data from suppliers and information

from the SDS of a structurally similar compound, Biotin-PEG4-Azide.

Compound Identification and Properties
Biotin-PEG4-Amide-C6-Azide is a molecule that incorporates a biotin moiety for strong

binding to avidin or streptavidin, a polyethylene glycol (PEG4) spacer to enhance solubility and

reduce steric hindrance, and a terminal azide group for covalent ligation via click chemistry.[1]

[2]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 1006592-62-6 [3]

Molecular Formula C₂₇H₄₉N₇O₇S [4]

Molecular Weight 615.79 g/mol [4]

Appearance
White to light yellow powder or

lump
[5]

Purity Typically >95% (HPLC) [1][6]

IUPAC Name

N-(6-azidohexyl)-1-(5-

((3aS,4S,6aR)-2-

oxohexahydro-1H-thieno[3,4-

d]imidazol-4-

yl)pentanamido)-3,6,9,12-

tetraoxapentadecan-15-amide

[3]

Hazard Identification and Safety Precautions
While a specific SDS for Biotin-PEG4-Amide-C6-Azide is not publicly available, an SDS for

the related compound Biotin-PEG4-Azide (CAS RN: 1309649-57-7) states that it is not

classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008.

However, as with all laboratory chemicals, appropriate precautions should be taken. The

primary hazards are associated with the azide functional group, which can be reactive, and the

potential for inhalation or skin contact with the powdered form.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Ensure adequate ventilation, using a local exhaust system if possible, to prevent dust

dispersion.
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Wash hands thoroughly after handling.

Install and have ready access to a safety shower and eye bath.

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound.

Table 2: Storage and Handling Recommendations

Condition Recommendation Source

Storage Temperature
-20°C is widely recommended

for long-term storage.
[1][7][8]

Powder Storage

Store in a tightly sealed

container, in a dry

environment, away from light.

[1][6] May be kept under an

inert gas.

In Solvent -80°C for up to 1 year. [4]

Shipping
Typically shipped at ambient

temperature or with blue ice.
[4][6]

Stability

Stable for at least two to three

years when stored as a

powder at -20°C.

[4][7]

Experimental Protocols and Applications
This compound is primarily used for bioconjugation via "click chemistry." The azide group

reacts with terminal alkynes in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or

with strained cyclooctynes in a strain-promoted azide-alkyne cycloaddition (SPAAC) to form a

stable triazole linkage.[9][10] This allows for the specific labeling of proteins, nucleic acids, and

other biomolecules.[2][10] It is also a key component in the synthesis of PROTACs, where it

serves as a linker between a ligand for a target protein and a ligand for an E3 ubiquitin ligase.

[4][9]
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General Experimental Workflow:

The following diagram illustrates a typical workflow for a bioconjugation experiment using

Biotin-PEG4-Amide-C6-Azide.

Experimental Workflow: Bioconjugation with Biotin-PEG4-Amide-C6-Azide

Preparation

Click Chemistry Reaction

Purification

Analysis & Application
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Click to download full resolution via product page

Caption: A typical experimental workflow for bioconjugation.

Safe Handling and Disposal Workflow
The following diagram outlines the key stages for the safe handling of Biotin-PEG4-Amide-C6-
Azide from receipt to disposal.
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Safe Handling Workflow for Biotin-PEG4-Amide-C6-Azide

Receiving:
Verify compound integrity.

Log into inventory.

Storage:
Store at -20°C in a

sealed, dry, dark place.

Handling & Weighing:
Use in ventilated hood.
Wear appropriate PPE.

Dissolution:
Prepare solutions in a
chemical fume hood.

Disposal:
Dispose of waste according

to institutional and local regulations.

Dispose of
contaminated PPE

Experimental Use:
Follow lab protocols.

Contain spills immediately.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of the compound.

First Aid Measures
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Based on general laboratory safety for non-hazardous powders:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Take off contaminated clothing immediately. Rinse the affected skin area with

plenty of water.

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do. Continue rinsing and seek medical advice if irritation persists.

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if you feel

unwell.

Spill and Leak Procedures
Personal Precautions: Wear suitable protective equipment and avoid inhalation of dust.

Containment and Cleaning: Prevent the product from entering drains. Pick up the material

mechanically without creating dust and place it in a suitable container for disposal.

This guide is intended for research purposes only and should be used in conjunction with your

institution's specific safety protocols. Always consult with your institution's Environmental

Health and Safety (EHS) department for detailed guidance on handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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